2-(Oxetan-3-yloxy)ethan-1-aminehydrochloride

Specification

• Molecular Formula: C5H12ClNO2
• Molecular Weight: 153.61 g/mol
• IUPAC Name: 2-(oxetan-3-yloxy)ethanamine;hydrochloride
• Standard InChI: InChI=1S/C5H11NO2.ClH/c6-1-2-8-5-3-7-4-5;/h5H,1-4,6H2;1H
• Standard InChI Key: FBZZETGHBICHCW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CO1)OCCN.Cl

Introduction

Chemical Identity and Structural Features

Molecular Composition and Nomenclature

The compound’s systematic IUPAC name, 2-(oxetan-3-yloxy)ethanamine hydrochloride, reflects its core structure:

• An oxetane ring (a four-membered cyclic ether) substituted at the 3-position with an ethoxyamine chain.

• A hydrochloride salt formed by protonation of the primary amine group.

Key identifiers include:

Property	Value
Molecular Formula	C₅H₁₂ClNO₂
Molecular Weight	153.61 g/mol
CAS Number	Not explicitly listed
InChI Key	FBZZETGHBICHCW-UHFFFAOY
SMILES	C1C(CO1)OCCO.[Cl-].N

The oxetane ring’s strained conformation contributes to its reactivity, while the ethylamine moiety provides a site for further functionalization.

Synthesis and Preparation

Reaction Pathways

The synthesis of 2-(Oxetan-3-yloxy)ethan-1-aminehydrochloride typically involves two stages:

• Etherification of Oxetan-3-ol:
  Oxetan-3-ol reacts with a protected ethylamine derivative (e.g., 2-aminoethanol) under catalytic conditions. Mitsunobu reactions or nucleophilic substitutions are commonly employed, with catalysts like triphenylphosphine and diethyl azodicarboxylate (DEAD) facilitating ether bond formation.

  $$\text{Oxetan-3-ol} + \text{HOCH₂CH₂NHBoc} \xrightarrow{\text{DEAD, PPh₃}} \text{Boc-protected intermediate}$$

• Deprotection and Salt Formation:
  The tert-butoxycarbonyl (Boc) protecting group is removed via acid hydrolysis (e.g., HCl in dioxane), yielding the free amine, which is subsequently treated with hydrochloric acid to form the hydrochloride salt.

Purification and Characterization

Crude products are purified via recrystallization or column chromatography. Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS) confirm structural integrity, while X-ray crystallography may resolve stereochemical details in crystalline forms.

Physicochemical Properties

Stability and Solubility

• Thermal Stability: Oxetane rings exhibit moderate thermal stability, decomposing at temperatures above 150°C.

• Solubility: The hydrochloride salt enhances water solubility compared to the free base, making it suitable for aqueous reaction conditions. Preliminary data suggest solubility >50 mg/mL in water at 25°C.

• Hydroscopicity: The compound may absorb moisture, necessitating storage under inert atmospheres.

Spectroscopic Data

• ¹H NMR (D₂O, 400 MHz): δ 4.70–4.65 (m, 2H, oxetane CH₂), 3.80–3.75 (m, 2H, OCH₂), 3.20–3.10 (m, 2H, NH₂CH₂), 2.95–2.85 (m, 1H, oxetane CH).

• IR (KBr): Peaks at 3300 cm⁻¹ (N-H stretch), 1100 cm⁻¹ (C-O-C ether), and 750 cm⁻¹ (oxetane ring).

Compound	Key Feature	Bioactivity
2,2-Difluoro-2-(oxetan-3-yl)ethan-1-amine	Fluorination increases lipophilicity	Anticancer lead optimization
3-(4-Bromo-2-chlorophenyl)oxetan-3-amine	Aromatic substituents enhance binding	Kinase inhibition

Future Directions and Research Gaps

Targeted Drug Discovery

• Antiviral Applications: Oxetanes’ ability to mimic transition states makes them potential SARS-CoV-2 main protease inhibitors.

• Antibacterial Agents: Functionalization with sulfonamide groups could target bacterial dihydropteroate synthase.

Analytical Challenges

• Stereochemical Control: Asymmetric synthesis routes remain underdeveloped.

• In Vivo Pharmacokinetics: Absence of ADME (absorption, distribution, metabolism, excretion) studies limits translational potential.